Cas no 87721-34-4 (2,4-Bis(trifluoromethyl)thiophene)

• Product Name: 2,4-Bis(trifluoromethyl)thiophene
• CAS No: 87721-34-4
• MF: C₆H₂F₆S
• MW: 220.135501384735
• CID: 2810645
• PubChem ID: 13040463
• Update Time: 2025-04-21

2,4-Bis(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16467657
• 87721-34-4
• DTXSID80516058
• RCRRYAXQJRZEKK-UHFFFAOYSA-N
• DTXCID60466865
• 2,4-Bis(trifluoromethyl)thiophene

• Inchi： 1S/C6H2F6S/c7-5(8,9)3-1-4(13-2-3)6(10,11)12/h1-2H
• InChI Key： RCRRYAXQJRZEKK-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 219.97814021Da
• Monoisotopic Mass: 219.97814021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų